Cas no 2172060-42-1 (3-(bromomethyl)-7,7-difluoro-norcarane)

• Product Name: 3-(bromomethyl)-7,7-difluoro-norcarane
• CAS No: 2172060-42-1
• MF: C₈H₁₁BrF₂
• MW: 225.073748826981
• CID: 5154724
• PubChem ID: 137949918
• Update Time: 2026-03-03

3-(bromomethyl)-7,7-difluoro-norcarane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-7,7-difluorobicyclo[4.1.0]heptane
• 3-(bromomethyl)-7,7-difluoro-norcarane

• Inchi： 1S/C8H11BrF2/c9-4-5-1-2-6-7(3-5)8(6,10)11/h5-7H,1-4H2
• InChI Key： HCFFARBOGZAFPZ-UHFFFAOYSA-N
• SMILES： C12C(C1(F)F)CCC(CBr)C2

Additional information on 3-(bromomethyl)-7,7-difluoro-norcarane

Introduction to 3-(bromomethyl)-7,7-difluoro-norcarane (CAS No. 2172060-42-1)

3-(bromomethyl)-7,7-difluoro-norcarane, identified by the Chemical Abstracts Service Number (CAS No.) 2172060-42-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the norcarane class, a family of molecules characterized by a unique bicyclic structure that mimics the conformational flexibility of natural products. The presence of both bromomethyl and difluoro substituents in its molecular framework imparts distinct reactivity and potential applications in drug discovery and material science.

The bromomethyl group (–CH₂Br) is a versatile functional handle that enables further derivatization through nucleophilic substitution reactions. This feature makes 3-(bromomethyl)-7,7-difluoro-norcarane a valuable intermediate in the synthesis of more complex molecules, including potential pharmaceutical candidates. The difluoro substitution at the 7-position introduces electron-withdrawing effects and influences the electronic properties of the molecule, which can be exploited in designing bioactive compounds with enhanced metabolic stability or altered binding affinities.

In recent years, there has been growing interest in norcarane derivatives due to their structural similarity to natural products like taxanes and diterpenes. These natural products are well-known for their biological activity, including anti-inflammatory, anticancer, and antimicrobial properties. The synthetic accessibility of norcarane analogs has made them attractive scaffolds for drug development. Specifically, 3-(bromomethyl)-7,7-difluoro-norcarane has been explored as a precursor in the synthesis of novel heterocyclic compounds, which are increasingly recognized for their therapeutic potential.

One of the most compelling aspects of 3-(bromomethyl)-7,7-difluoro-norcarane is its utility in constructing complex molecular architectures through cross-coupling reactions. The bromomethyl group readily participates in Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, allowing for the introduction of aryl, vinyl, or amino groups at various positions. This reactivity has been leveraged in the development of libraries of norcarane-based compounds for high-throughput screening (HTS) campaigns. Such libraries have shown promise in identifying inhibitors of kinases and other enzymes implicated in diseases like cancer and inflammatory disorders.

The difluoro substituents in 3-(bromomethyl)-7,7-difluoro-norcarane not only modulate electronic properties but also influence conformational preferences. Fluorine atoms are known to enhance binding affinity by increasing lipophilicity and reducing desolvation penalties upon binding to biological targets. This has led to investigations into fluorinated norcaranes as potential protease inhibitors and kinase inhibitors. For instance, recent studies have demonstrated that fluorinated norcaranes exhibit improved solubility and bioavailability compared to their non-fluorinated counterparts, making them more suitable for clinical applications.

The synthesis of 3-(bromomethyl)-7,7-difluoro-norcarane typically involves multi-step organic transformations starting from commercially available precursors. A common route involves the construction of the norcarane core through intramolecular cyclization followed by functionalization at the 7-position with difluorobenzene derivatives. The introduction of the bromomethyl group is then achieved through halogen-metal exchange followed by methylation or direct bromination under controlled conditions. These synthetic strategies highlight the compound's accessibility despite its complex structure.

Recent advances in computational chemistry have further enhanced the utility of 3-(bromomethyl)-7,7-difluoro-norcarane as a building block. Molecular modeling studies have predicted that this compound can adopt multiple conformations due to its rigid bicyclic framework and flexible substituents. These predictions have guided experimental efforts to optimize synthetic routes and predict biological activity. Additionally, virtual screening techniques have been employed to identify potential binding partners for 3-(bromomethyl)-7,7-difluoro-norcarane, providing insights into its mode of action and therapeutic relevance.

In conclusion,3-(bromomethyl)-7,7-difluoro-norcarane (CAS No. 2172060-42-1) represents a promising scaffold for medicinal chemistry research. Its unique structural features—combining a versatile bromomethyl group with electron-withdrawing difluoro substituents—make it an ideal candidate for generating novel bioactive compounds. As research continues to uncover new applications for norcarane derivatives,3-(bromomethyl)-7,7-difluoro-norcarane is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.